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Compound of Interest

Compound Name: 2-Fluoro-5-(hydroxymethyl)phenol

CAS No.: 934241-78-8

Cat. No.: B1445330

Get Quote

Application Note: Strategic Utilization of 2-Fluoro-5-(hydroxymethyl)phenol in Medicinal

Chemistry

Executive Summary & Chemical Profile
2-Fluoro-5-(hydroxymethyl)phenol (CAS: 135033-96-2) is a high-value bifunctional building

block used primarily in Fragment-Based Drug Discovery (FBDD) and the synthesis of kinase

inhibitors.[1][2] Its structure features a phenol and a benzyl alcohol positioned meta to each

other, with an ortho-fluorine atom adjacent to the phenol.[1]

This specific substitution pattern offers two critical advantages in drug design:

Electronic Modulation: The ortho-fluorine atom inductively withdraws electron density,

significantly lowering the pKa of the phenolic hydroxyl (approx.[1] pKa 8.[2]5) compared to

non-fluorinated phenols (pKa ~10).[2] This increases the phenol's acidity and hydrogen-bond

donor capability in protein binding pockets.[1][2]

Orthogonal Reactivity: The significant acidity difference between the phenolic hydroxyl (Ar-

OH) and the benzylic alcohol (Ar-CH₂-OH, pKa ~15) allows for highly chemoselective
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functionalization without the need for transient protecting groups in optimized conditions.[1]

[2]

Chemical Properties Table

Property Specification

IUPAC Name 2-Fluoro-5-(hydroxymethyl)phenol

Molecular Formula C₇H₇FO₂

Molecular Weight 142.13 g/mol

Appearance White to off-white crystalline solid

Solubility
High: DMSO, DMF, Methanol, Ethyl Acetate.[1]

[2] Low: Water, Hexanes.[1][2]

pKa (Calculated) Phenol: ~8.3

Storage
2–8°C, under inert atmosphere

(Argon/Nitrogen).[1][2] Hygroscopic.

Critical Handling & Stability Protocol
While the compound is chemically stable, the benzylic alcohol moiety is susceptible to slow

oxidation to the aldehyde (2-fluoro-5-hydroxybenzaldehyde) if exposed to air and light over

prolonged periods.[1][2]

Storage: Store in amber vials. If the solid turns yellow, it indicates oxidation to the

benzaldehyde or quinone methide species.[1]

Reconstitution: For biological assays or stock solutions, dissolve in anhydrous DMSO. Avoid

protic solvents (methanol/water) if the solution will be stored for >24 hours, as trace acid can

catalyze benzylic ether formation.[1]
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The primary challenge in using this scaffold is differentiating the two hydroxyl groups.[1] The

following protocols utilize the pKa differential to achieve site-selective modification.

Protocol A: Selective O-Alkylation of the Phenol
Objective: To attach a linker or tail moiety to the phenol position while leaving the benzyl

alcohol free for subsequent coupling.

Mechanism: By using a weak base (Potassium Carbonate) in a polar aprotic solvent, we

selectively deprotonate the more acidic phenol (Ar-OH) without touching the benzyl alcohol.[1]

Step-by-Step Procedure:

Setup: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar. Purge with

Argon.

Dissolution: Add 2-Fluoro-5-(hydroxymethyl)phenol (1.0 eq, 142 mg, 1.0 mmol) and

anhydrous Acetonitrile (5.0 mL).

Base Addition: Add Potassium Carbonate (K₂CO₃) (1.5 eq, 207 mg). The weak base is

crucial; stronger bases (NaH) will deprotonate both alcohols.

Reagent Addition: Add the alkyl halide (e.g., Methyl Iodide or Benzyl Bromide) (1.1 eq)

dropwise.[1]

Reaction: Stir at 40°C for 4–6 hours. Monitor by TLC (50% EtOAc/Hexane).[2] The product

will be less polar than the starting material.[1]

Workup: Filter off the solid K₂CO₃. Concentrate the filtrate. Redissolve in EtOAc, wash with

water (x2) and brine.[1]

Result: >90% yield of the phenol-ether. The benzyl alcohol remains intact.[1][2]

Protocol B: The "Self-Incompatible" Mitsunobu Reaction
Objective: To convert the benzyl alcohol into an amine or ether using Mitsunobu conditions.[2]

Critical Warning: You cannot perform a Mitsunobu reaction on the benzyl alcohol if the phenol
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is unprotected.[1] The phenol will act as the nucleophile and react with the activated benzyl

alcohol of another molecule, leading to polymerization (poly-benzyl ethers).[1]

Correct Workflow:

Step 1: Protect the Phenol (e.g., TBS protection or use the product from Protocol A).[1]

Step 2: Mitsunobu Coupling.

Protocol (Step 2 - Benzyl Alcohol Activation): Substrate: 1-(benzyloxy)-2-fluoro-5-

(hydroxymethyl)benzene (Phenol blocked).[1][2]

Reagents: Triphenylphosphine (PPh₃, 1.5 eq), DIAD (Diisopropyl azodicarboxylate, 1.5 eq),

and the Nucleophile (e.g., Phthalimide, 1.2 eq).[1]

Solvent: Anhydrous THF (0.1 M concentration).

Addition Order (Crucial):

Dissolve Substrate, PPh₃, and Nucleophile in THF.[1] Cool to 0°C.[2]

Add DIAD dropwise over 10 minutes.[2] Rapid addition causes exotherms that decompose

the betaine intermediate.[1]

Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.

Purification: The major contaminant is triphenylphosphine oxide (TPPO).[2] Use a silica

column with a gradient of Hexane -> 40% EtOAc.[1][2]

Visualizing the Divergent Synthesis
The following diagram illustrates the decision matrix for functionalizing this scaffold.
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2-Fluoro-5-(hydroxymethyl)phenol
(Bifunctional Scaffold)

Target Moiety?

Path A: Phenol Functionalization
(e.g., Linker Attachment)

Modify Phenol

Path B: Benzyl Alcohol Functionalization
(e.g., Scaffold Extension)

Modify Benzyl Alcohol

Reagent: R-X, K2CO3, MeCN
(Kinetic Control)

CRITICAL STOP:
Phenol must be protected first!

Product: Phenol Ether
(Benzyl Alcohol Intact)

pKa Selectivity

Step 1: Silyl Protection (TBS-Cl)

Step 2: Mitsunobu / SOCl2

Product: Benzyl Amine/Ether
(Phenol Protected)

Click to download full resolution via product page

Figure 1: Decision tree for chemoselective derivatization. Note the mandatory protection step

for Path B to prevent polymerization.[1]

Analytical Validation (HPLC Method)
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Due to the fluorine atom, the compound shows distinct retention characteristics compared to

non-fluorinated analogs.[1]

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 210 nm (Ar ring) and 254 nm.[2]

Temperature: 30°C.

Gradient Table:

Time (min) % Mobile Phase B Event

0.0 5% Equilibration

2.0 5% Hold

12.0 95% Linear Gradient

15.0 95% Wash

15.1 5% Re-equilibration

Expected Retention:

2-Fluoro-5-(hydroxymethyl)phenol: ~5.2 min.[1][2]

Impurity (Aldehyde): ~6.8 min (Less polar due to loss of H-bond donor).[1][2]

Impurity (O-Alkylated): ~8.5 min (Significantly less polar).[1][2]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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